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Compound of Interest

Compound Name: Calcium bromide dihydrate

Cat. No.: B1591935 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the regeneration and reuse of calcium
bromide dihydrate (CaBr₂·2H₂O) as a dehydrating agent. Below you will find frequently asked

questions (FAQs), detailed troubleshooting guides, and experimental protocols to address

common issues encountered during the regeneration process.

Frequently Asked Questions (FAQs)
Q1: Can calcium bromide dihydrate be regenerated and reused as a dehydrating agent?

A1: Yes, calcium bromide dihydrate can be regenerated by heating it to remove the water of

crystallization.[1][2] This process converts the hydrated salt back to its anhydrous or a lower

hydrate form, which can then be reused as a desiccant.[2][3] Studies on its use in heat storage

systems have shown that calcium bromide can be recycled numerous times without chemical

degradation.[1][4]

Q2: At what temperature should I regenerate calcium bromide dihydrate?

A2: A temperature of approximately 250°C (523 K) is recommended for the regeneration of

calcium bromide hydrate.[1] It is crucial to heat the material until a constant mass is achieved to

ensure all water of crystallization has been removed.[5][6]

Q3: How do I know when the regeneration is complete?
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A3: The regeneration is complete when all the water of crystallization has been driven off. This

can be confirmed by heating the calcium bromide dihydrate to a constant mass.[5][6] This

means that after a cycle of heating, cooling, and weighing, subsequent cycles result in no

further loss of mass.[6]

Q4: What are the safety precautions I should take during regeneration?

A4: When heating calcium bromide dihydrate, it is important to work in a well-ventilated area,

preferably in a fume hood, as heating may produce toxic or irritating fumes.[7][8] Always wear

appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab

coat.[7][9] Avoid generating dust when handling the powdered form.[7][9]

Q5: How should I store the regenerated calcium bromide?

A5: Regenerated (anhydrous) calcium bromide is hygroscopic and will readily absorb moisture

from the air.[9][10] It should be stored in a tightly sealed, desiccator-style container in a cool,

dry place to maintain its dehydrating capability.[8]
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Issue Possible Cause(s) Recommended Solution(s)

Regenerated desiccant is not

effectively drying

solvents/gases.

1. Incomplete regeneration

(residual water).2. Premature

rehydration due to improper

storage.

1. Re-heat the calcium

bromide at the recommended

temperature, ensuring it

reaches a constant mass.[5]

[6]2. Ensure the regenerated

desiccant is cooled in a

desiccator and stored in a

tightly sealed container.[8]

The calcium bromide has

turned yellow after heating.

Exposure to air at high

temperatures can cause some

decomposition.[9]

This may not significantly

impact its dehydrating

properties for some

applications. However, to

minimize this, consider heating

under a vacuum or in an inert

atmosphere.

The material has fused or

melted during heating.

The heating temperature

exceeded the melting point of

one of the hydrated forms or

the anhydrous form.

Reduce the heating

temperature. A controlled

temperature oven is

recommended over direct

flame heating. The melting

point of anhydrous CaBr₂ is

730°C, while the dihydrate is

810°C (decomposes).[11]

Inconsistent drying results after

multiple regeneration cycles.

Potential loss of efficiency over

many cycles, although studies

suggest good recyclability.[1]

[4]

Test the efficiency of the

regenerated desiccant on a

small scale before use in a

critical application. Consider

replacing with fresh desiccant

after a certain number of

cycles if performance is critical.

Quantitative Data Summary
Table 1: Physical and Chemical Properties of Calcium Bromide

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.ibchem.com/IB25/e105.php
https://www.tuttee.co/blog/chem-water-of-crystallization
https://www.lobachemie.com/lab-chemical-msds/MSDS-CALCIUM-BROMIDE-HYDRATE-CASNO-71626-99-2460D-EN.aspx
https://pim-resources.coleparmer.com/sds/13493.pdf
https://en.wikipedia.org/wiki/Calcium_bromide
https://www.tandfonline.com/doi/pdf/10.1080/23311916.2015.1064218
https://www.researchgate.net/publication/282486406_Calcium_bromide_hydration_for_heat_storage_systems
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591935?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molar Mass (Anhydrous) 199.89 g/mol [10][11]

Molar Mass (Dihydrate) 235.98 g/mol [11]

Melting Point (Anhydrous) 730 °C[11]

Boiling Point (Anhydrous) 1815 °C[11]

Density (Anhydrous) 3.353 g/cm³[11]

Solubility in Water (20°C) 143 g/100 mL[11]

Table 2: Recommended Regeneration Conditions

Parameter Recommended Value

Regeneration Temperature ~250 °C (523 K)[1]

Duration Until constant mass is achieved[5][6]

Atmosphere
Air (standard), Vacuum or Inert Gas (optional to

prevent discoloration)

Experimental Protocols
Protocol for Regeneration of Calcium Bromide Dihydrate

This protocol details the steps to regenerate calcium bromide dihydrate for reuse as a

laboratory-scale dehydrating agent.

Materials and Equipment:

Spent (hydrated) calcium bromide dihydrate

Porcelain crucible or a heat-resistant glass dish

Laboratory oven or furnace with temperature control
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Analytical balance

Crucible tongs

Desiccator with a fresh desiccant

Personal Protective Equipment (safety goggles, gloves, lab coat)

Fume hood

Procedure:

Preparation: Place the spent calcium bromide dihydrate in a clean, dry porcelain crucible

or a heat-resistant glass dish. If the material is in large clumps, gently grind it to a coarse

powder to increase the surface area for efficient drying.

Initial Weighing: Accurately weigh the crucible containing the hydrated calcium bromide using

an analytical balance. Record this mass.

Heating: Place the crucible in a laboratory oven preheated to approximately 250°C.[1]

Ensure this is done in a fume hood to manage any potential off-gassing.

Heating Cycle 1: Heat the sample for at least 1-2 hours. The exact time will depend on the

amount of material and its water content.

Cooling: Using crucible tongs, carefully remove the hot crucible from the oven and

immediately place it in a desiccator to cool to room temperature. This prevents the

reabsorption of atmospheric moisture.

Weighing 1: Once cooled, weigh the crucible and its contents accurately. Record the mass.

Heating Cycle 2: Return the crucible to the oven and heat for an additional 30-60 minutes.

Cooling and Weighing 2: Repeat steps 5 and 6.

Heating to Constant Mass: Continue the cycles of heating, cooling, and weighing until two

consecutive weighings are identical or within an acceptable experimental tolerance (e.g.,

±0.002 g).[5][6] This indicates that all the water has been removed.
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Storage: Once regeneration is complete and the material has cooled, promptly transfer the

anhydrous calcium bromide to a tightly sealed storage container. For best results, store

inside a desiccator.

Visualizations
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Regeneration Workflow for Calcium Bromide Dihydrate

Start: Spent CaBr2·2H2O

Weigh spent sample

Heat in oven at ~250°C

Cool in desiccator

Weigh cooled sample

Mass constant?

No

Store anhydrous CaBr2
in sealed container

Yes

End: Regenerated CaBr2

Click to download full resolution via product page

Caption: Workflow for regenerating calcium bromide dihydrate.
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Troubleshooting Regenerated Desiccant Performance

Poor drying performance?

Was constant mass achieved
during regeneration?

Was it stored in a
sealed container?

Yes

Incomplete regeneration

No

Premature rehydration

No

Consider replacing with
fresh desiccant if issue persists

Yes

Solution: Re-heat until
constant mass is achieved

Solution: Store properly and
consider re-drying if needed

Click to download full resolution via product page

Caption: Troubleshooting poor performance of regenerated desiccant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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